Cas no 868755-79-7 (4-(Fur-2-Yl)Benzeneboronic Acid, Pinacol Ester, Tech)

4-(Fur-2-Yl)Benzeneboronic Acid Pinacol Ester (Tech) is a boronic ester derivative commonly employed in Suzuki-Miyaura cross-coupling reactions due to its stability and handling advantages over free boronic acids. The pinacol ester group enhances shelf life and reduces protodeboronation, making it suitable for storage and transport. Its furyl-substituted aromatic core is useful in constructing heterocyclic frameworks prevalent in pharmaceuticals and materials science. The technical grade is optimized for industrial-scale applications, offering consistent reactivity while minimizing purification requirements. This compound is particularly valuable in iterative coupling strategies where air- and moisture-tolerant boronic esters are preferred.
4-(Fur-2-Yl)Benzeneboronic Acid, Pinacol Ester, Tech structure
868755-79-7 structure
Product Name:4-(Fur-2-Yl)Benzeneboronic Acid, Pinacol Ester, Tech
CAS No:868755-79-7
MF:C16H19BO3
MW:270.131264925003
MDL:MFCD08435855
CID:719591
PubChem ID:18525723
Update Time:2025-05-28

4-(Fur-2-Yl)Benzeneboronic Acid, Pinacol Ester, Tech Chemical and Physical Properties

Names and Identifiers

    • 1,3,2-Dioxaborolane,2-[4-(2-furanyl)phenyl]-4,4,5,5-tetramethyl-
    • 2-[4-(2-furanyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-Dioxaborolane
    • 2-[4-(2-FURYL)PHENYL]-4,4,5,5-TETRAMETHYL-1,3,2-DI
    • 2-[4-(furan-2-yl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 4-FUR-2-YLBENZENEBORONIC ACID, PINACOL ESTER, TECH
    • 2-[4-(2-Furyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 4-(Fur-2-yl)benzeneboronic acid pinacol ester
    • DTXSID50594484
    • MFCD08435855
    • SB60880
    • BS-50635
    • 2-[4-(Fur-2-yl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • CS-0187812
    • 4-(Furan-2-yl)phenylboronic acid, pinacol ester
    • AKOS025295853
    • 2-(4-(Furan-2-yl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • J-507651
    • 868755-79-7
    • C91194
    • BDBM50364297
    • SCHEMBL2056064
    • CHEMBL1952309
    • 4-(2-Furanyl)phenylboronic acid pinacol ester
    • 4-(Fur-2-Yl)Benzeneboronic Acid, Pinacol Ester, Tech
    • MDL: MFCD08435855
    • Inchi: 1S/C16H19BO3/c1-15(2)16(3,4)20-17(19-15)13-9-7-12(8-10-13)14-6-5-11-18-14/h5-11H,1-4H3
    • InChI Key: PUCSCLCOEROOCP-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC(C3=CC=CO3)=CC=2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 270.14300
  • Monoisotopic Mass: 270.1427246g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 31.6Ų

Experimental Properties

  • Color/Form: No data available
  • Density: 1.09
  • Melting Point: 61 °C
  • Boiling Point: 368.3°C at 760 mmHg
  • Flash Point: 176.5°C
  • Refractive Index: 1.533
  • PSA: 31.60000
  • LogP: 3.24580
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-(Fur-2-Yl)Benzeneboronic Acid, Pinacol Ester, Tech Customs Data

  • HS CODE:2932190090
  • Customs Data:

    China Customs Code:

    2932190090

    Overview:

    2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

4-(Fur-2-Yl)Benzeneboronic Acid, Pinacol Ester, Tech Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A915121-250mg
2-(4-(Furan-2-yl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
868755-79-7 95%
250mg
$145.0 2025-04-16
Ambeed
A915121-1g
2-(4-(Furan-2-yl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
868755-79-7 95%
1g
$357.0 2025-04-16
Ambeed
A915121-5g
2-(4-(Furan-2-yl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
868755-79-7 95%
5g
$1076.0 2025-04-16
TRC
F822605-10mg
4-(Fur-2-Yl)Benzeneboronic Acid, Pinacol Ester, Tech
868755-79-7
10mg
$ 50.00 2022-06-04
TRC
F822605-50mg
4-(Fur-2-Yl)Benzeneboronic Acid, Pinacol Ester, Tech
868755-79-7
50mg
$ 115.00 2022-06-04
TRC
F822605-100mg
4-(Fur-2-Yl)Benzeneboronic Acid, Pinacol Ester, Tech
868755-79-7
100mg
$ 185.00 2022-06-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-ME080-50mg
4-(Fur-2-Yl)Benzeneboronic Acid, Pinacol Ester, Tech
868755-79-7 95+%
50mg
302.0CNY 2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-ME080-1g
4-(Fur-2-Yl)Benzeneboronic Acid, Pinacol Ester, Tech
868755-79-7 95+%
1g
2270.0CNY 2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-ME080-200mg
4-(Fur-2-Yl)Benzeneboronic Acid, Pinacol Ester, Tech
868755-79-7 95+%
200mg
756.0CNY 2021-07-14
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD408275-250mg
2-(4-(Furan-2-yl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
868755-79-7 95%
250mg
¥840.0 2024-04-18
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.